Cas no 497098-62-1 (Pyrimidine, 2-azido-5-nitro-)

• Product Name: Pyrimidine, 2-azido-5-nitro-
• CAS No: 497098-62-1
• MF: C₄H₂N₆O₂
• MW: 166.097678661346
• CID: 1530632
• PubChem ID: 6917249
• Update Time: 2025-04-21

Pyrimidine, 2-azido-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-azido-5-nitro-
• 2-azido-5-nitropyrimidine
• DTXSID00426049
• AKOS006286714
• 497098-62-1

• Inchi： 1S/C4H2N6O2/c5-9-8-4-6-1-3(2-7-4)10(11)12/h1-2H
• InChI Key： HKUZUYCFDFEUHL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(N=[N+]=[N-])N=C1)=O

Computed Properties

• Exact Mass: 166.02406
• Monoisotopic Mass: 166.02392333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 117.68